7-hydroxy-N-(3-isopropoxypropyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 7-hydroxy-5-oxo-N-(3-propan-2-yloxypropyl)-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H17N3O4S/c1-8(2)20-6-3-4-14-10(17)9-11(18)15-13-16(12(9)19)5-7-21-13/h5,7-8,18H,3-4,6H2,1-2H3,(H,14,17)
• InChI Key: WZGAWSQJKKRCCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=C(N=C2N(C1=O)C=CS2)O
• Molecular Formula: C13H17N3O4S
• Molecular Weight: 311.36 g/mol

Description

The compound “7-hydroxy-N-(3-isopropoxypropyl)-5-oxo-5H-thiazolo[3,2-a]pyrimidine-6-carboxamide” is a complex organic molecule. It belongs to the class of compounds known as thiazolopyrimidines. Thiazolopyrimidines are heterocyclic compounds that contain a thiazole ring fused to a pyrimidine ring. These compounds are known for their diverse biological activities.

Scientific Research Applications

Anti-Inflammatory Activity

• The key mechanism of action of nonsteroidal anti-inflammatory drugs (NSAIDs) involves the suppression of cyclooxygenase (COX) enzymes. These enzymes are essential for converting arachidonic acid into thromboxanes, prostaglandins (PGE₂), and prostacyclins. .

CB2 Receptor Modulation

• Recent studies have shown that derivatives of 7-hydroxy-5-oxopyrazolo[4,3-b]pyridine-6-carboxamide act at the CB2 receptor. These derivatives can function as either agonists or inverse agonists/antagonists in vitro. .

Mechanism of Action

Mode of Action

The compound acts as an inhibitor of the cGAS enzyme . It binds to the active site of the enzyme, preventing it from catalyzing the production of cyclic GMP-AMP (cGAMP), a second messenger that triggers the immune response .

Result of Action

By inhibiting cGAS, the compound can modulate the immune response. This could be beneficial in conditions where the immune response is overactive or needs to be suppressed for therapeutic reasons .

Action Environment

The action, efficacy, and stability of the compound can be influenced by various environmental factors. These include the physiological environment (e.g., pH, temperature), the presence of other molecules that can interact with the compound, and the specific cellular context in which the compound is acting.

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